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Abstract
This document provides a comprehensive technical guide for researchers and scientists on the

use and analysis of Di(2-ethylhexyl)cyclohexane-1,4-dicarboxylate (DEHCH) in food packaging

materials. DEHCH is a non-phthalate plasticizer increasingly used in applications such as

Polyvinyl Chloride (PVC) films for food contact, driven by regulatory pressures to replace

traditional ortho-phthalate plasticizers. These notes detail the rationale for its use, its regulatory

standing, and provide robust, field-proven protocols for both the quantification of total DEHCH

content in polymer matrices and the execution of specific migration studies in accordance with

European Union standards. The methodologies emphasize Gas Chromatography-Mass

Spectrometry (GC-MS) for its high sensitivity and selectivity. This guide is designed to ensure

scientific integrity, enabling laboratories to generate reliable and compliant data for safety

assessments and material development.
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Plasticizers are additives that increase the flexibility, durability, and workability of a polymer

material.[1][2] For decades, ortho-phthalates like Di(2-ethylhexyl) phthalate (DEHP) were the

industry standard for flexible PVC. However, due to concerns about their potential endocrine-

disrupting properties and other health effects, regulatory bodies have increasingly restricted

their use, particularly in sensitive applications like food packaging and medical devices.[3]

This has led to the adoption of alternative, non-phthalate plasticizers. Di(2-

ethylhexyl)cyclohexane-1,4-dicarboxylate (DEHCH), CAS No. 84731-70-4, has emerged as a

significant replacement. It is the hydrogenation product of the corresponding terephthalate

(DEHTP), resulting in a cyclohexanoic ring structure instead of an aromatic one. This structural

modification is key to its improved toxicological profile. DEHCH is valued for its good

compatibility with PVC, low volatility, and low migration characteristics, which are critical for

ensuring food safety.[4][5]

Regulatory Landscape
The European Union has formally authorized DEHCH for use in plastic food contact materials

through Commission Regulation (EU) 2023/1627, which amends the overarching plastics

regulation (EU) No 10/2011.[4][6][7]

Key specifications for its use are:

Polymer: Polyvinyl Chloride (PVC)

Maximum Concentration: Up to 25% by weight (w/w).[6][7][8]

Food Contact Conditions: For contact with aqueous, acidic, and low-alcohol foods intended

for long-term storage at room temperature or below.[7][8]

Specific Migration Limit (SML): The migration of DEHCH into food must not exceed 0.05

mg/kg.[6][8]

The European Food Safety Authority (EFSA) panel concluded that DEHCH does not raise

genotoxicity concerns and established the SML based on toxicological studies, noting no

adverse effects were seen up to the highest tested dose of 1,000 mg/kg of body weight per

day.[7][8]
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Key Experimental Protocols
Two primary analytical workflows are essential for researchers studying DEHCH in food

packaging:

Total Content Analysis: Determining the absolute concentration (% w/w) of DEHCH within the

PVC material. This is crucial for formulation verification and as a baseline for migration

modeling.

Specific Migration Testing: Quantifying the amount of DEHCH that leaches from the

packaging into a food simulant under standardized conditions. This is the definitive test for

regulatory compliance.

Protocol 1: Determination of Total DEHCH Content in
PVC Film
Causality: To accurately assess migration potential, the initial concentration of the plasticizer in

the polymer must be known. This protocol uses solvent extraction to dissolve the polymer

matrix and liberate the DEHCH for quantification. Tetrahydrofuran (THF) is an excellent solvent

for PVC, ensuring complete dissolution, while subsequent precipitation of the polymer with a

non-solvent like methanol allows for the separation of the plasticizer-rich supernatant.

Workflow Diagram: Total DEHCH Content Analysis
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Sample Preparation

Solvent Extraction

GC-MS Analysis

Cryogenically grind
PVC film sample

(e.g., to <10 mesh)

Accurately weigh
~0.5 g of ground PVC

into a glass vial

Add 50 mL THF
to dissolve PVC sample

Agitate until fully
dissolved (e.g., 20h

at room temp)

Add 50 mL Methanol
to precipitate PVC polymer

Centrifuge and filter
to separate supernatant

Transfer supernatant
to an autosampler vial

Inject into GC-MS system

Quantify against a
calibration curve

Click to download full resolution via product page

Caption: Workflow for determining total DEHCH in PVC.
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Step-by-Step Methodology:

Sample Preparation:

Cryogenically grind a representative portion of the PVC film to a fine powder (e.g., 10

mesh or finer) to maximize surface area for extraction.[9]

Accurately weigh approximately 0.5 g of the ground sample into a 150 mL glass beaker.

Extraction:

Add 50 mL of Tetrahydrofuran (THF) to the beaker. Seal the beaker to prevent solvent

evaporation.[1]

Place the beaker on a magnetic stirrer or orbital shaker and agitate at room temperature

until the PVC is completely dissolved (this may take several hours, up to 20 hours).[1]

Slowly add 50 mL of methanol (a non-solvent for PVC) while stirring. This will cause the

PVC polymer to precipitate out of the solution.

Allow the mixture to stand for 1-2 hours to ensure complete precipitation.

Filter the mixture through a 0.45 µm PTFE syringe filter to separate the precipitated

polymer from the supernatant liquid, which now contains the dissolved DEHCH.

Analysis:

Transfer an aliquot of the clear supernatant into a 2 mL autosampler vial.

Analyze the sample using the GC-MS method detailed in Section 3.0.

Calculate the concentration of DEHCH in the extract against a multi-point calibration curve

prepared from a certified DEHCH standard.

Determine the final % w/w content in the original PVC sample using the following formula:

% DEHCH (w/w) = (C_GCMS × V_total) / (W_sample) × 100
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Where:

C_GCMS = Concentration of DEHCH from GC-MS (in g/mL)

V_total = Total volume of solvent (THF + Methanol, in mL)

W_sample = Initial weight of the PVC sample (in g)

Protocol 2: Specific Migration of DEHCH into Food
Simulants
Causality: This protocol simulates the real-world use of food packaging to determine if the

amount of DEHCH migrating into food is below the legal limit (SML). The choice of food

simulant and test conditions (time and temperature) is dictated by EU Regulation 10/2011 and

must reflect the intended use of the packaging. For DEHCH, which is authorized for aqueous,

acidic, and low-alcohol foods, Simulants A and B are primary choices. Simulant D2 (vegetable

oil) is used to represent fatty foods, which often present a worst-case scenario for lipophilic

migrants.[7][10]

Workflow Diagram: Specific Migration Testing
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Test Specimen Preparation

Migration Contact Phase

Simulant Workup

GC-MS Analysis

Cut PVC film into
known dimensions

(e.g., 1 dm²)

Clean surface gently
with distilled water

Immerse specimen in
simulant in a glass cell

Select appropriate
food simulant
(A, B, or D2)

Maintain specified
contact conditions

(e.g., 10 days at 40°C)

Remove film specimen

Aqueous Simulants (A, B):
Liquid-Liquid Extraction
with Dichloromethane

Fatty Simulant (D2):
Direct injection or

use of alternative simulant

Concentrate extract

Inject processed simulant
extract into GC-MS

Quantify and compare
result to SML (0.05 mg/kg)

Click to download full resolution via product page

Caption: Workflow for DEHCH specific migration testing.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 16 Tech Support

https://www.benchchem.com/product/b1583481/docs?utm_src=pdf-body-img#application-notes-protocols-investigating-dehch-in-food-packaging-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Methodology:

Selection of Conditions:

Based on EU Regulation 10/2011, select the appropriate food simulants and test

conditions. For long-term storage at room temperature, a standard test condition is 10

days at 40°C.[11]

Simulant A: 10% ethanol (v/v) in water (for aqueous foods).

Simulant B: 3% acetic acid (w/v) in water (for acidic foods).

Simulant D2: Vegetable oil (e.g., olive oil) (for fatty foods).

Migration Test:

Cut the PVC film into test specimens of a known surface area (e.g., 1 dm²).

Place the specimen in a glass migration cell.

Add the selected food simulant, ensuring the standard surface-area-to-volume ratio of 6

dm²/kg (or 600 cm²/1000 mL) is achieved.[12] The film should be fully immersed.

Seal the cell and place it in an incubator at the selected temperature (e.g., 40°C) for the

specified duration (e.g., 10 days).

Sample Workup (Post-Migration):

After the contact period, remove the film from the simulant.

For Simulants A and B:

Transfer a known volume (e.g., 25 mL) of the simulant into a separatory funnel.

Perform a liquid-liquid extraction using three aliquots of 5 mL of dichloromethane.[13]

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

a gentle stream of nitrogen to a final volume of 1 mL.
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For Simulant D2 (Olive Oil):

Analysis can be challenging due to the non-volatile oil matrix. If GC-MS capabilities

allow and there is no interference, direct injection of a diluted sample may be possible.

Alternative Strategy: For compliance testing, it is often preferable to use an alternative

fatty food simulant like isooctane or 95% ethanol under equivalent, more stringent

conditions (e.g., 2 days at 60°C for isooctane) to avoid matrix effects.[12][14] The

resulting simulant can then be directly injected or concentrated for analysis.

Analysis:

Analyze the final extract using the GC-MS method in Section 3.0.

Calculate the concentration of DEHCH in the simulant (in mg/L, which is equivalent to

mg/kg for simulants with a density of ~1 g/cm³).

Compare the result directly to the Specific Migration Limit of 0.05 mg/kg.

Analytical Method: GC-MS for DEHCH Quantification
Causality: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for

analyzing semi-volatile compounds like DEHCH.[7] The gas chromatograph provides excellent

separation of the analyte from other potential migrants or matrix components based on boiling

point and column affinity.[15] The mass spectrometer provides highly selective and sensitive

detection by monitoring for specific mass fragments of the DEHCH molecule, a technique

known as Selected Ion Monitoring (SIM).[1][16]
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Parameter Recommended Setting Rationale

GC System Agilent 7890A or equivalent

A robust and widely used

system for this type of

analysis.

MS System
Agilent 5975C or equivalent

single quadrupole MS

Provides necessary sensitivity

and selectivity, especially in

SIM mode.

Column

HP-5MS or DB-5MS (30 m x

0.25 mm ID, 0.25 µm film

thickness)

A non-polar 5% phenyl-

methylpolysiloxane column

offers excellent resolution for

plasticizers.[17]

Carrier Gas
Helium at a constant flow rate

of 1.0 mL/min

Inert gas standard for GC-MS

applications.

Injection 1 µL, Splitless mode

Maximizes the transfer of

analyte onto the column, which

is critical for trace-level

detection required to meet the

SML.

Inlet Temp 280 °C

Ensures rapid and complete

vaporization of DEHCH without

thermal degradation.

Oven Program

Initial 100°C for 1 min, ramp at

15°C/min to 320°C, hold for 5

min.

This temperature program

effectively separates DEHCH

from lighter contaminants and

elutes it with a sharp peak

shape in a reasonable runtime.

[18]

MS Source Temp 230 °C
Standard temperature for

robust ionization.

MS Quad Temp 150 °C
Standard temperature for

stable mass filtering.
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Ionization Mode
Electron Ionization (EI) at 70

eV

Standard mode that produces

repeatable fragmentation

patterns for library matching

and quantification.

Acquisition Mode Selected Ion Monitoring (SIM)

Significantly enhances

sensitivity and selectivity by

only monitoring for specific

ions, filtering out background

noise.[1][9][16]

SIM Ions for DEHCH
Quantifier Ion: m/z 149,

Qualifier Ions: m/z 167, 267

Based on typical fragmentation

of phthalate-like esters, m/z

149 is a highly abundant and

characteristic fragment.

Qualifier ions confirm identity.

[18][19]

Expected Retention Time ~15-17 minutes

The exact time is dependent

on the specific system but will

be highly repeatable under

stable conditions.[3][5]

Data Interpretation & Expected Results
The following table summarizes representative migration data for non-phthalate plasticizers

under standard EU testing conditions. Researchers should expect DEHCH migration to be well

below the SML in authorized applications.
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Plasticizer
Food
Simulant

Test
Conditions

Typical
Migration
(mg/kg)

SML
(mg/kg)

Compliant?

DEHCH
Simulant A

(10% EtOH)

10 days @

40°C
<0.02 - 0.04 0.05 Yes

DEHCH
Simulant B

(3% HAc)

10 days @

40°C
<0.02 - 0.04 0.05 Yes

DEHCH
Simulant D2

(Oil)

10 days @

40°C

Potentially

higher, but

<0.05

0.05 Yes*

DINCH
Simulant A

(10% EtOH)

10 days @

40°C
0.096 5 Yes

DEHA
Simulant D2

(Oil)

10 days @

40°C
>10 18 Yes

*Note: Migration into fatty food simulants is generally higher for lipophilic plasticizers.[7][10]

However, DEHCH is specifically authorized for non-fatty foods, and compliance must be

demonstrated for its intended use.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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